4-Nitro-1,3,5,7-tetraphenylheptane-1,7-dione

• CAS No.: 63877-69-0
• Molecular Formula: C31H27NO4
• Molecular Weight: 477.5 g/mol
• IUPAC Name: 4-nitro-1,3,5,7-tetraphenylheptane-1,7-dione
• InChI: InChI=1S/C31H27NO4/c33-29(25-17-9-3-10-18-25)21-27(23-13-5-1-6-14-23)31(32(35)36)28(24-15-7-2-8-16-24)22-30(34)26-19-11-4-12-20-26/h1-20,27-28,31H,21-22H2
• InChI Key: SBZQETAJBOAVFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)C2=CC=CC=C2)C(C(CC(=O)C3=CC=CC=C3)C4=CC=CC=C4)[N+](=O)[O-]

Description

4-Nitro-1,3,5,7-tetraphenylheptane-1,7-dione is a nitro-substituted diketone featuring a linear heptane backbone with phenyl groups at positions 1, 3, 5, and 5.

Comparison with Similar Compounds

Key Observations :

• Both classes utilize nitration to introduce nitro groups, a critical step for hypoxia-selective activation .
• The diketone motif in 4-nitro-1,3,5,7-tetraphenylheptane-1,7-dione may enable redox cycling under hypoxic conditions, akin to benzimidazole-4,7-diones .

Stability and Analytical Profiling

The stability of benzimidazole-4,7-diones was evaluated using RP-UPLC, revealing degradation rates under varying pH and temperature conditions .

Key Observations :

• Benzimidazole derivatives like 6b exhibit hypoxia-selective cytotoxicity due to nitro group reduction under low oxygen, generating reactive radicals .

Recommended Studies :

• Stability Assays : UPLC profiling under physiological conditions.
• In Vitro Testing : Evaluate hypoxia-selective cytotoxicity in A549 or similar cell lines.